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Compound of Interest

Compound Name: Dabsyl chloride

Cat. No.: B052184 Get Quote

Comprehensive Safety Guide for Handling Dabsyl
Chloride
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Dabsyl chloride. Adherence to these procedures

is critical to ensure personal safety and proper chemical management in the laboratory. Dabsyl
chloride is classified as a hazardous substance that can cause severe skin burns and eye

damage and may be corrosive to metals.[1][2]

Chemical and Physical Properties
A summary of the key identifiers and properties of Dabsyl chloride is provided below. This

information is crucial for safe handling and emergency preparedness.
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Property Value Reference

CAS Number 56512-49-3 [1][3]

Molecular Formula C₁₄H₁₄ClN₃O₂S [1]

Molecular Weight 323.80 g/mol

Hazard Class 8 (Corrosive)

UN Number 3261

Appearance Solid

Storage Temperature
4°C or -20°C, protect from

light.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling Dabsyl
chloride to prevent exposure. Full PPE should be worn at all times in the laboratory where this

chemical is in use.

Eye and Face Protection:

Wear safety goggles with side shields that comply with OSHA 29 CFR 1910.133 or

European Standard EN166.

A face shield should be used in addition to goggles for maximum protection, especially

when there is a risk of splashing or dust generation.

Skin and Body Protection:

Wear a fully buttoned lab coat.

Impervious clothing is required to prevent skin contact.

Always wear long pants and closed-toe shoes.

Hand Protection:
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Wear chemical-resistant protective gloves.

Tuck the sleeves of the lab coat into the gloves to prevent any skin exposure on the arms.

Gloves should be disposed of in the appropriate biohazard waste container after use.

Respiratory Protection:

All work with Dabsyl chloride must be conducted in a well-ventilated area, preferably

within a chemical fume hood.

If ventilation is inadequate or if irritation is experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator. A dustproof gas mask or a self-contained breathing

apparatus may be necessary under certain conditions.

Avoid breathing in any dust, vapors, or mists generated during handling.

Operational Plan: Safe Handling Protocol
Follow these procedural steps to ensure the safe handling of Dabsyl chloride.

Preparation:

Ensure a safety shower and an eyewash station are accessible and in good working order

before beginning any work.

Confirm that all required PPE is available and in good condition.

Work exclusively within a certified chemical fume hood.

Handling:

Keep the container tightly closed when not in use.

Avoid the formation of dust and aerosols.

Do not allow the chemical to come into contact with water or moisture, as this can release

toxic hydrogen chloride gas.
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Store the chemical locked up and away from incompatible materials such as strong

oxidizing agents, strong bases, and amines.

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Decontaminate all work surfaces and equipment after use.

Properly dispose of all contaminated materials, including gloves and any disposable

labware, as hazardous waste.
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1. Preparation

2. Handling

3. Post-Handling

Verify accessible safety shower & eyewash

Don full, appropriate PPE

Prepare workspace in chemical fume hood

Weigh/handle Dabsyl chloride in hood

Proceed to handling

Keep container sealed & away from water

Avoid generating dust or aerosols

Decontaminate surfaces & equipment

Complete handling

Dispose of waste in designated container

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dabsyl chloride.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Spill Response:

Evacuate personnel from the immediate area.

Ensure the area is well-ventilated.

Wearing full PPE, including respiratory protection, contain the spill.

Do not add water to the spill.

Cover the spill with a non-combustible absorbent material like diatomite or universal

binders.

Sweep up the material and place it into a suitable, labeled container for hazardous waste

disposal.

Decontaminate the spill area with alcohol.

Personnel Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station, making sure to lift the upper and lower eyelids. Remove

contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth resuscitation). Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

thoroughly with water. Seek immediate medical attention.
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Exposure Event

Spill Skin Contact Eye Contact Inhalation

Evacuate & Ventilate
Absorb with inert material

Collect for disposal

Remove contaminated clothing
Rinse skin with water (15+ min)

Rinse eyes with water (15+ min)
Remove contact lenses

Move to fresh air
Provide artificial respiration if needed

Seek Immediate
Medical Attention

If exposure occurred

Click to download full resolution via product page

Caption: Logical workflow for emergency response to Dabsyl chloride exposure.

Disposal Plan
All Dabsyl chloride waste, including the chemical itself, contaminated materials, and empty

containers, must be treated as hazardous waste.

Waste Collection:

Collect all waste in suitable, closed, and clearly labeled containers.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's environmental health and safety (EHS) office.

Disposal Procedure:
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Disposal must be carried out in strict accordance with all local, state, and federal

regulations.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not dispose of Dabsyl chloride down the drain or in regular trash. Contaminated

packaging should be disposed of as unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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